Cas no 1565704-06-4 (Thiazole, 5-(3-chloro-2-methylpropyl)-)

• Product Name: Thiazole, 5-(3-chloro-2-methylpropyl)-
• CAS No: 1565704-06-4
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 5284005
• Update Time: 2025-05-23

Thiazole, 5-(3-chloro-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-chloro-2-methylpropyl)-

• Inchi： 1S/C7H10ClNS/c1-6(3-8)2-7-4-9-5-10-7/h4-6H,2-3H2,1H3
• InChI Key： CFQOUWZVXCKWPY-UHFFFAOYSA-N
• SMILES： S1C(CC(C)CCl)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazole, 5-(3-chloro-2-methylpropyl)-

Thiazole, 5-(3-chloro-2-methylpropyl)- (CAS No. 1565704-06-4): A Comprehensive Overview of Its Chemical Properties and Applications

The compound Thiazole, 5-(3-chloro-2-methylpropyl)-, identified by the unique chemical identifier CAS No. 1565704-06-4, is a derivative of the thiazole heterocyclic ring system. Thiazoles are five-membered aromatic rings containing sulfur and nitrogen atoms, which are widely studied for their diverse biological activities and synthetic utility. The structural feature of this compound includes a substituted propyl chain at the C5 position of the thiazole core, where the substituent is a 3-chloro-2-methylpropyl group. This specific substitution pattern introduces both steric and electronic effects that influence the compound's reactivity and potential applications in pharmaceutical and materials science contexts.

The synthesis of Thiazole, 5-(3-chloro-2-methylpropyl)- typically involves multistep organic reactions to construct the thiazole scaffold followed by selective alkylation at the C5 position. Recent advancements in catalytic methodologies have enabled more efficient routes to such substituted thiazoles, leveraging transition-metal-catalyzed cross-coupling reactions to introduce complex substituents with high regioselectivity. These developments align with modern synthetic strategies aimed at improving atom economy and reducing environmental impact during compound production.

In terms of chemical properties, this compound exhibits moderate solubility in polar organic solvents such as acetonitrile or dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions. Spectroscopic data including nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing its molecular structure. The presence of the chlorinated methyl group contributes to a distinct set of spectral signatures that aid in structural elucidation.

Preliminary studies on related thiazole derivatives suggest potential applications in medicinal chemistry as scaffolds for drug discovery programs targeting enzyme inhibition or receptor modulation pathways. While specific pharmacological data for CAS No. 1565704-06-4 remains under investigation, computational modeling approaches have predicted favorable interactions between similar compounds and biological targets such as kinases or G-protein-coupled receptors (GPCRs). These predictions highlight the importance of exploring further biological evaluations to validate these hypotheses.

In materials science research, substituted thiazoles like Thiazole, 5-(3-chloro-2-methylpropyl)- are being explored as building blocks for functional materials due to their ability to form stable coordination complexes with metal ions. Such complexes can exhibit unique optical or electrochemical properties that are valuable in optoelectronic devices or sensor technologies. Current investigations focus on optimizing substituent patterns to enhance performance metrics such as charge transport efficiency or photoluminescence quantum yield.

The environmental stability profile of this compound is an area requiring further study through accelerated aging experiments under controlled temperature and humidity conditions. Understanding degradation pathways will be critical for assessing long-term storage requirements and compatibility with various processing environments during industrial applications.

Ongoing research initiatives continue to expand our knowledge base regarding the versatility of thiazole-based compounds across multiple scientific disciplines. Collaborative efforts between academic institutions and industry partners aim to bridge gaps between fundamental research discoveries and practical implementation strategies for novel materials development projects involving compounds like those described here.